Cas no 887475-43-6 (tert-butyl N-(4-methylthiophen-2-yl)carbamate)

• Product Name: tert-butyl N-(4-methylthiophen-2-yl)carbamate
• CAS No: 887475-43-6
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• MDL: MFCD21642065
• CID: 3161813
• PubChem ID: 57471983
• Update Time: 2025-06-12

tert-butyl N-(4-methylthiophen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-methylthiophen-2-yl)carbamate
• tert-Butyl (4-methylthiophen-2-yl)carbamate
• 2-(Boc-aMino)-4-Methylthiophene
• VEOHXHWQOPBOLH-UHFFFAOYSA-N
• PB28855
• tert-butyl 4-methylthiophen-2-ylcarbamate
• AK172207
• 2-(Boc-amino)-4-methylthiophene, AldrichCPR
• Z2234631172
• 1,1-Dimethylethyl N-(4-methyl-2-thienyl)carbamate (ACI)
• Carbamic acid, (4-methyl-2-thienyl)-, 1,1-dimethylethyl ester (9CI)
• DS-8012
• CS-0030615
• MFCD21642065
• EN300-233639
• 887475-43-6
• SCHEMBL1352029
• CHEMBL5019137
• AKOS025290105
• tert-Butyl(4-methylthiophen-2-yl)carbamate
• SY042409
• Z1416158169
• DA-40802

• MDL： MFCD21642065
• Inchi： 1S/C10H15NO2S/c1-7-5-8(14-6-7)11-9(12)13-10(2,3)4/h5-6H,1-4H3,(H,11,12)
• InChI Key： VEOHXHWQOPBOLH-UHFFFAOYSA-N
• SMILES： O=C(NC1=CC(C)=CS1)OC(C)(C)C

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6
• XLogP3: 2.9

Experimental Properties

• Boiling Point: 254.6±28.0℃ at 760 mmHg

Additional information on tert-butyl N-(4-methylthiophen-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(4-methylthiophen-2-yl)carbamate (CAS No. 887475-43-6): Properties, Applications, and Industry Insights

tert-butyl N-(4-methylthiophen-2-yl)carbamate (CAS No. 887475-43-6) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This carbamate derivative features a 4-methylthiophene ring coupled with a tert-butyl protecting group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure, C₁₀H₁₅NO₂S, offers unique reactivity, particularly in peptide coupling and heterocyclic chemistry, aligning with current trends in drug discovery and sustainable chemistry.

The compound’s significance has grown alongside advancements in small-molecule therapeutics and green chemistry. Researchers frequently search for "tert-butyl carbamate derivatives" or "thiophene-based intermediates" due to their role in developing kinase inhibitors and antimicrobial agents. With the rise of AI-driven drug design, 887475-43-6 is also explored in virtual screening libraries, addressing queries like "how to optimize carbamate stability" or "thiophene motifs in drug development."

From a synthetic perspective, tert-butyl N-(4-methylthiophen-2-yl)carbamate is valued for its protecting-group efficiency. The tert-butoxycarbonyl (Boc) group shields amines during multi-step reactions, a technique pivotal in peptide synthesis and combinatorial chemistry. Recent publications highlight its utility in constructing FDA-approved drug scaffolds, resonating with industry demand for "high-purity intermediates" and "scalable synthetic routes."

Environmental and regulatory considerations further elevate its relevance. As labs prioritize REACH compliance and solvent-free reactions, this compound’s stability under mild conditions aligns with green chemistry principles. Discussions on platforms like LinkedIn often cite "carbamate safety profiles" and "bioisosteres for thiophene," reflecting its crossover into process chemistry and toxicology studies.

In analytical applications, 887475-43-6 is characterized via HPLC, NMR, and mass spectrometry, ensuring batch consistency—a critical factor for GMP manufacturing. Searches for "CAS 887475-43-6 specifications" or "tert-butyl carbamate MSDS" underscore its industrial importance. Additionally, its low hygroscopicity and shelf-life stability make it a preferred choice for long-term storage.

Emerging trends in personalized medicine and bioconjugation have spurred interest in modifying its core structure. For instance, the 4-methylthiophene moiety is investigated for fluorescence labeling in proteomics, answering queries like "thiophene-based probes for imaging." Such innovations position tert-butyl N-(4-methylthiophen-2-yl)carbamate as a bridge between traditional organic synthesis and cutting-edge biotechnology.

To conclude, CAS No. 887475-43-6 exemplifies the intersection of chemical innovation and industrial applicability. Its role in API development, coupled with compliance-friendly attributes, ensures sustained demand. As research evolves toward fragment-based drug discovery and catalytic amidation, this compound will remain a focal point for chemists addressing challenges in molecular diversity and process optimization.